4-{[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]carbonyl}-2,6-dimethylpyrimidine

• IUPAC Name: [3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-(2,6-dimethylpyrimidin-4-yl)methanone
• InChI: InChI=1S/C21H25N3O3/c1-14-9-17(23-15(2)22-14)20(25)24-8-4-7-21(3,12-24)11-16-5-6-18-19(10-16)27-13-26-18/h5-6,9-10H,4,7-8,11-13H2,1-3H3
• InChI Key: RMBJSEMOWOBLBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)C(=O)N2CCCC(C2)(C)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

4-{[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]carbonyl}-2,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C21H25N3O3 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.18959167 g/mol and the complexity rating of the compound is 545. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pyrimidine Derivatives in Drug Delivery

Pyrimidine derivatives, owing to their structural versatility and bioactive properties, have shown promise in drug delivery applications. For instance, xylan esters synthesized from birch xylan, when modified to include pyrimidine-related moieties, demonstrate potential for forming nanoparticles suitable for drug delivery purposes. These nanoparticles, characterized by their spherical shape and size uniformity, could be leveraged for targeted drug delivery, particularly in treating diseases where precision in drug localization is crucial (Petzold-Welcke et al., 2014).

Pyrimidine Scaffolds in Antineoplastic Agents

The development of antineoplastic agents has also benefited from the exploration of pyrimidine scaffolds. Research focusing on 1-[4-(2-aminoethoxy)phenylcarbonyl]-3,5-bis-(benzylidene)-4-piperidones, a novel series incorporating pyrimidine derivatives, indicates these compounds exhibit significant cytotoxic properties against cancer cells. Their potential for greater tumor-selective toxicity, alongside modulatory effects on multi-drug resistance, positions them as promising candidates in cancer therapy, underscoring the therapeutic value of pyrimidine derivatives in designing new antineoplastic drugs (Hossain et al., 2020).

Pyrimidine-Based Catalysts in Synthetic Chemistry

In synthetic chemistry, pyrimidine-based compounds play a pivotal role as catalysts, facilitating the synthesis of complex molecules. The use of hybrid catalysts, including those derived from pyrimidine, for synthesizing 5H-pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (thiones) highlights the importance of pyrimidine derivatives in chemical synthesis. These catalysts not only enhance the efficiency of synthetic processes but also open up new pathways for creating molecules with potential medicinal and pharmaceutical applications (Parmar et al., 2023).